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Compound of Interest

Compound Name: Phenthoate

Cat. No.: B10861094

An In-depth Technical Guide on the Core of Phenthoate's Journey

Phenthoate, an organophosphate insecticide, was first introduced in 1961 by the Italian
company Montecatini. It emerged as a broad-spectrum, non-systemic insecticide and acaricide,
valued for its contact and stomach action against a wide array of agricultural pests. This
technical guide delves into the history of its discovery, its extensive use in agriculture, and the
scientific methodologies employed to understand its efficacy and toxicological profile.

Discovery and Synthesis

Phenthoate, chemically known as S-a-ethoxycarbonylbenzyl O,0-dimethyl
phosphorodithioate, was developed as part of the broader expansion of organophosphate
chemistry in the mid-20th century. While specific details of the initial discovery by Montecatini
are not extensively publicized, the general synthetic route is well-established.

Experimental Protocol: Industrial Synthesis of
Phenthoate

The industrial synthesis of phenthoate is a two-step process:

o Chlorination of Ethyl Phenylacetate: The process begins with the chlorination of ethyl
phenylacetate. This reaction introduces a chlorine atom at the alpha-carbon position, forming
ethyl a-chloro-phenylacetate. This intermediate is crucial for the subsequent phosphorylation
step.
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e Reaction with O,0-dimethyldithiophosphoric acid: The chlorinated intermediate is then
reacted with the sodium or ammonium salt of O,0O-dimethyldithiophosphoric acid. This
nucleophilic substitution reaction results in the formation of the phenthoate molecule.

Reaction: (CeHs)CH(CI)COOC:2Hs + (CH30)2P(S)SNa — (CsHs)CH(S-P(S)(OCH3)2)COOC2Hs
+ NaCl

The technical grade phenthoate produced is typically a reddish-yellow oily liquid with a
characteristic aromatic odor.[1] Purification is carried out to remove impurities that can affect its
toxicity and stability.

Agricultural Use and Efficacy

Phenthoate has been widely utilized globally to control a variety of sucking and chewing
insects, as well as mites, across a broad range of crops. Its effectiveness stems from its ability
to act as a cholinesterase inhibitor, leading to the rapid paralysis and death of targeted pests.

[2][3]

Phenthoate has been formulated in various ways, including as emulsifiable concentrates (EC),
wettable powders, dusts, and granules, to suit different application needs.[4]

Table 1: Target Pests of Phenthoate[4][5][6]

Pest Group Common Examples

Lepidoptera Bollworms, Stem borers

Aphids, Leafhoppers, Mealybugs, Scale insects,

Hemiptera
Whiteflies
Thysanoptera Thrips
Diptera Mosquitoes, Houseflies, Blowflies
Acari Mites

Table 2: Major Crops Treated with Phenthoate and Typical Application Rates[4][5][6]
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Crop Typical Application Rate (g a.i./ha)
Rice 500 - 1000

Cotton 500 - 1000

Vegetables (e.g., brassicas, tomatoes) 500 - 750

Fruits (e.qg., citrus, pome fruits) 500 - 1000

Tea 500 - 750

Tobacco 500 - 750

Mode of Action: Cholinesterase Inhibition

The insecticidal activity of phenthoate is due to its irreversible inhibition of the enzyme

acetylcholinesterase (AChE) in the nervous system of insects.[4][7]

Signaling Pathway of Acetylcholinesterase Inhibition by

Phenthoate

Cholinergic Synapse

Click to download full resolution via product page

Caption: Mechanism of acetylcholinesterase inhibition by phenthoate.
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Toxicological Profile

The toxicity of phenthoate has been evaluated in various organisms. Like other

organophosphates, it exhibits toxicity to non-target species, including mammals, birds, and

aquatic life.

Experimental Protocol: Acute Oral Toxicity (LD50)
Determination in Rats (Based on OECD Guideline 425)

This protocol outlines the determination of the median lethal dose (LD50) of a substance.

Animal Selection: Healthy, young adult rats of a single sex (typically females) are used. The
weight variation of the animals should not exceed +20% of the mean weight.

Housing and Feeding: Animals are housed in individual cages under controlled conditions of
temperature (22 £ 3 °C), humidity (30-70%), and a 12-hour light/dark cycle. They have free
access to standard laboratory diet and drinking water.

Dose Preparation: The test substance is typically dissolved or suspended in a suitable
vehicle, such as corn oll.

Administration: A single dose of the test substance is administered to each animal by oral
gavage. The volume administered is generally kept constant by adjusting the concentration
of the test substance.

Procedure (Up-and-Down Method):

[¢]

A single animal is dosed at a starting dose level below the estimated LD50.

[¢]

If the animal survives, the next animal is dosed at a higher dose level.

[e]

If the animal dies, the next animal is dosed at a lower dose level.

o

This process is continued for a series of animals, with the dose for each subsequent
animal being adjusted up or down based on the outcome for the previous animal.

Observation: Animals are observed for mortality and clinical signs of toxicity at regular
intervals for at least 14 days.
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o Data Analysis: The LD50 is calculated using the maximum likelihood method.

Table 3: Acute Toxicity of Phenthoate

Species Route LD50 Reference

Rat (male) Oral 116 mg/kg [Gupta, 1984][4]
Rat Dermal >2000 mg/kg [5]

Pheasant Oral 218 mg/kg [5]

Quall Oral 300 mg/kg [5]

Fish (Carp) - 2.5 ppm (48h) [5]

Fish (Goldfish) - 2.4 ppm (48h) [5]

Bee Contact 0.306 u g/bee [5]

Residue Analysis in Agricultural Commodities

To ensure food safety and regulate the use of phenthoate, robust analytical methods are
required to determine its residue levels in crops. The QUEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe) method followed by instrumental analysis is a widely adopted
approach.

Experimental Protocol: Phenthoate Residue Analysis
using QUEChERS and GC-MS/MS

This protocol provides a general workflow for the analysis of phenthoate residues in a fruit or
vegetable matrix.
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4. Centrifugation

(Separates organic and aqueous layers)

6. Centrifugation
(Removes sorbent)

7. Analysis
(GC-MS/MS or LC-MS/MS)

Click to download full resolution via product page

Caption: QUEChERS workflow for pesticide residue analysis.
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Table 4: Phenthoate Residues in Citrus Fruits from Supervised Trials[8]

Application .
Residue
Crop Country Rate (kg PHI (days)
. (mglkg)
a.i./ha)
Orange Italy 0.75 21 0.32
Orange South Africa 15 21 0.45
Lemon Japan 15 14 0.68
Grapefruit USA 1.25 14 0.55

PHI: Pre-Harvest

Interval

Conclusion

Phenthoate has had a long history as an effective and widely used insecticide. Its discovery by
Montecatini in 1961 provided farmers with a valuable tool for pest management. Understanding
its synthesis, mode of action, and toxicological profile through detailed scientific investigation
has been crucial for its regulation and safe use in agriculture. The development of advanced
analytical techniques like QUEChERS with GC-MS/MS continues to be vital for monitoring its
residues in food and ensuring consumer safety. As with many older pesticides, the use of
phenthoate has been subject to increasing scrutiny and regulation in various parts of the world
due to environmental and health concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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